3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine

• Molecular Formula: C21H39N3O6Si2
• Molecular Weight: 485.7 g/mol
• InChI: InChI=1S/C21H39N3O6Si2/c1-12(2)31(13(3)4)27-11-16-19(29-32(30-31,14(5)6)15(7)8)18(25)20(28-16)24-10-9-17(22)23-21(24)26/h9-10,12-16,18-20,25H,11H2,1-8H3,(H2,22,23,26)/t16-,18+,19+,20+/m0/s1
• InChIKey: KPNSXQNKDQMBAW-MTFMMBMASA-N

3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine: A Critical TIPDS-Protected Intermediate for Nucleic Acid Synthesis and Antiviral Research

3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine (also known as TIPDS-cytidine, CAS 69304-42-3 or 87791-99-9) is a chemically modified cytidine nucleoside derivative. Its core structural feature is the simultaneous protection of the 3' and 5' hydroxyl groups of the ribose sugar by a cyclic tetraisopropyldisiloxane (TIPDS) moiety. This protection strategy is fundamental to modern nucleoside and nucleotide chemistry, as it allows for selective modifications at the remaining 2'-hydroxyl and exocyclic amino groups. The compound is primarily utilized as a key intermediate in the synthesis of complex oligonucleotides, nucleoside-based antiviral agents , and various biochemical probes .

Simultaneous protection

Single-step 3',5'-OH protection of cytidine for selective 2'-modification workflows.

Key intermediate

Enables synthesis of complex nucleoside analogs, oligonucleotides, and antiviral research probes.

Chemical stability

Robust TIPDS group withstands aggressive conditions (e.g., nitration) for downstream chemistry.

Why Substitution with Unprotected Cytidine or Alternative Protecting Group Strategies Fails: The Critical Role of 3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine

Substitution with generic, unprotected cytidine is unfeasible for any synthesis requiring subsequent chemo- or regio-selective modification. Unprotected cytidine possesses multiple reactive hydroxyl and amine groups, leading to complex mixtures of undesired side-products. Similarly, substituting with alternative mono-protection strategies (e.g., DMT or TBDMS) fails to provide the unique combination of simultaneous 3',5'-protection and high stability that TIPDS-cytidine offers . This unique protection strategy is essential for enabling high-yield, atom-economical routes to advanced intermediates, as it blocks the primary and secondary alcohols in a single step while leaving the 2'-position free for further functionalization [1].

Unprotected cytidine

Multiple reactive sites (2',3',5'-OH and exocyclic amine) lead to complex mixtures without chemo-selectivity.

Mono-protecting groups (DMT, TBDMS)

Lack simultaneous 3',5'-protection and high stability; may reduce yield and limit 2'-selective transformations.

• [1] Markiewicz, W. T., & Wiewiorowski, M. (1978). A new type of silyl protecting groups in nucleoside chemistry. Nucleic Acids Research, Special Publication No. 4. View Source

3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine: A Quantitative Evidence Guide for Differentiated Selection

High-Yield, One-Step TIPDS Protection: Superior Efficiency Over Multi-Step Analogous Syntheses

The synthesis of 3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine via TIPDS protection proceeds in a single, high-yielding step, whereas achieving the same degree of 3',5'-protection using alternative silyl groups (e.g., TBDMS) often requires two separate protection steps, each with its own yield and purification losses. Direct quantitative data for this specific transformation reports a 92% yield for the target compound, establishing a clear benchmark for efficiency [1].

Reported Yield

Cross-study comparable

92%

Supports efficient procurement and scale-up

vs. multi-step TBDMS protection (class-level inference)

Evidence Dimension	Synthetic yield of 3',5'-protected cytidine
Target Compound Data	92% yield
Comparator Or Baseline	Analogous protection using TBDMS groups (Class-level inference; no direct head-to-head yield data available for this specific compound in the literature).
Quantified Difference	92% isolated yield for the TIPDS-protected product
Conditions	Reaction of cytidine with TIPDSCl2 in pyridine

Why This Matters

A 92% yield in a single step translates to lower raw material costs and reduced purification overhead, critical for procurement in large-scale or iterative synthesis campaigns.

• [1] Synthesis of isotopically labeled puromycin derivatives for kinetic isotope effect analysis of ribosome catalyzed peptide bond formation. (2004). Tetrahedron, 60(50), 11435-11443. View Source

Enabling High-Yield Multistep Synthesis of Complex Nucleoside Analogs (e.g., CYC-682 Precursors)

The TIPDS-cytidine derivative is not an end-product but a critical, high-value intermediate. Its strategic use enables the efficient synthesis of complex, therapeutically relevant molecules. For example, the patented synthesis of the anticancer agent CYC-682 (Tezacitabine) requires N4-benzoyl-3',5'-O-(1,1,3,3-tetraisopropyldisiloxane-1,3-diyl)cytidine as a key intermediate. The TIPDS protection step in this synthesis is reported to proceed in a remarkable 99% yield [1]. In contrast, alternative protecting group strategies may be incompatible with the required downstream oxidation or lead to lower overall yields in multistep sequences.

Step Yield (CYC-682)

Class-level inference

99%

Near-quantitative TIPDS protection in complex route

Reported for N4-acyl substrate; no direct alternative comparison

Evidence Dimension	Yield of TIPDS protection step in a defined multistep synthesis of a clinically relevant precursor (CYC-682)
Target Compound Data	99% yield for the TIPDS-protection step
Comparator Or Baseline	Inferred lower overall yield for comparable complex sequences using alternative protection strategies (Class-level inference; no direct head-to-head data available).
Quantified Difference	Near-quantitative yield of 99%
Conditions	Reaction of N4-hexadecanoylcytidine with TIPDSCl2 in pyridine

Why This Matters

Procuring TIPDS-cytidine directly, or using it as a validated route, provides access to a high-yielding, documented pathway for synthesizing advanced anticancer candidates like CYC-682, reducing development risk.

• [1] DrugFuture. (n.d.). CYC-682, CS-682 - Drug Synthesis Database. View Source

Stability of TIPDS-Protected Cytidine Under Harsh Synthesis Conditions (e.g., Nitration)

A key differentiator for TIPDS-protected nucleosides is their robustness under harsh reaction conditions where other protecting groups fail. Studies have demonstrated that both TBDMS and TIPDS ethers can survive exposure to an excess of a nitrating mixture, whereas other common protecting groups (e.g., acyl or trityl groups) would likely be cleaved or degraded. This allows for novel chemical transformations (e.g., N-nitration and subsequent N-to-N linking) directly on the protected nucleoside [1].

Nitration Stability

Head-to-head comparison

Stable

Enables harsh electrophilic downstream chemistry

TBDMS also stable; acyl/trityl expected to degrade

Evidence Dimension	Survival of protecting group under nitrating conditions
Target Compound Data	Stable; survives action of excess nitrating mixture
Comparator Or Baseline	TBDMS ethers (also stable). Inferred instability of other common groups like acyl or trityl (Class-level inference).
Quantified Difference	Both TIPDS and TBDMS groups are stable; TIPDS provides the added benefit of simultaneous 3',5'-protection.
Conditions	Exposure to excess nitrating mixture (e.g., for N-nitration of the nucleobase)

Why This Matters

The proven stability of TIPDS-cytidine under aggressive electrophilic conditions expands the range of possible downstream chemical transformations, making it a versatile and reliable building block for complex syntheses.

• [1] Togo, H., & Yokoyama, M. (1997). N-Nitration, 15N-Labeling, and N-to-N Linking of Hydroxyl-Silylated Pyrimidine Nucleosides. The Journal of Organic Chemistry, 62(11), 3647-3652. View Source

Optimal Application Scenarios for 3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine: From Bench Synthesis to Pharmaceutical Development

Synthesis of 2'-Modified Cytidine Antiviral Agents

The TIPDS group allows for selective modification at the 2'-position of cytidine, a critical step in the synthesis of numerous potent antiviral drugs. By protecting the 3' and 5' hydroxyls, chemists can efficiently install 2'-fluoro, 2'-methyl, or other functional groups with high yields and minimal byproducts. This compound serves as a direct precursor to building blocks for oligonucleotide therapeutics targeting viral replication .

Large-Scale Synthesis of Tezacitabine (CYC-682) and Related Anticancer Nucleosides

As demonstrated in the patent literature for the synthesis of the anticancer agent CYC-682 (Tezacitabine), the TIPDS-cytidine derivative is an essential intermediate. The near-quantitative yield (99%) of the TIPDS protection step makes this compound economically and operationally attractive for process chemistry. For industrial or large-scale academic laboratories focused on producing this class of molecules, procuring this intermediate directly de-risks a key synthetic step and ensures high overall yield [1].

Investigating Furanose Conformation and Anomeric Configuration via NMR

The TIPDS group restricts the furanose ring of the ribose sugar to a predominantly 3E (C3'-endo) conformation. This property is exploited by NMR spectroscopists to evaluate the anomeric configuration of nucleosides, as the J1'-2' coupling constant is characteristically small (≤1.5 Hz) for β-D-ribofuranosyl derivatives [2]. Researchers procuring this compound for this application value its well-characterized, reproducible spectral properties as a conformational probe.

Chemical Biology Probes for DNA/RNA Synthesis Tracking

The TIPDS-protected nucleoside can serve as a valuable precursor for creating labeled or modified nucleotides. These can be incorporated into DNA or RNA strands to study and track nucleic acid synthesis, degradation, and interactions. Its unique structure allows for downstream attachment of reporter groups (e.g., fluorescent dyes, biotin) at specific positions, making it a versatile tool in chemical biology and molecular diagnostics [3].

Application

Selection Property

Validation Focus

2'-Modified nucleoside antiviral research

2'-OH selectivity with TIPDS

Regioselective modification yields

Anticancer nucleoside analog synthesis (CYC-682)

High-yield protected intermediate

Step yield and scalability

NMR anomeric configuration analysis

Restricted 3E furanose conformation

J1'-2' coupling ≤1.5 Hz

Chemical biology probe synthesis

Site-specific reporter attachment

Labeling efficiency at free positions

• [1] DrugFuture. (n.d.). CYC-682, CS-682 - Drug Synthesis Database. View Source
• [2] Robins, M. J., Wilson, J. S., & Hansske, F. (1983). Nucleic acid related compounds. 41. Restricted furanose conformations of 3′,5′-O-(1,1,3,3-tetraisopropyldisilox-1,3-diyl)nucleosides provide a convenient evaluation of anomeric configuration. Canadian Journal of Chemistry, 61(8), 1911-1920. View Source
• [3] BioGlyco. (n.d.). Protected nucleoside N4-Ac-3',5'-TIPDS-Cr. View Source